N-(4-{[methyl(phenyl)amino]carbonyl}phenyl)-3-nitro-4-(1-piperidinyl)benzamide

• IUPAC Name: N-[4-[methyl(phenyl)carbamoyl]phenyl]-3-nitro-4-piperidin-1-ylbenzamide
• InChI: InChI=1S/C26H26N4O4/c1-28(22-8-4-2-5-9-22)26(32)19-10-13-21(14-11-19)27-25(31)20-12-15-23(24(18-20)30(33)34)29-16-6-3-7-17-29/h2,4-5,8-15,18H,3,6-7,16-17H2,1H3,(H,27,31)
• InChI Key: JSEAOIOAJOMZKC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)N4CCCCC4)[N+](=O)[O-]
• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol

Description

N-(4-{[methyl(phenyl)amino]carbonyl}phenyl)-3-nitro-4-(1-piperidinyl)benzamide, commonly referred to as MNPA, is a chemical compound that belongs to the family of benzamide derivatives. It is a synthetic molecule that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

MNPA functions by inhibiting certain enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. MNPA has also been shown to bind to certain receptors in the brain, including the dopamine D2 receptor.
Biochemical and Physiological Effects:
MNPA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including dopamine and acetylcholine. MNPA has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for use in lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities. MNPA is also highly stable and can be stored for long periods without degradation. However, MNPA has limitations as well. It is a complex molecule that requires expertise in organic chemistry to synthesize. MNPA is also relatively expensive compared to other research chemicals.

Future Directions

There are several future directions for research on MNPA. One potential area of research is in the development of new therapies for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. MNPA has shown promise in improving cognitive function and memory in animal models, and further research could lead to the development of new treatments for these diseases.
Another potential area of research is in the study of the mechanisms of action of neurotransmitters. MNPA has been shown to bind to certain receptors in the brain, and further research could lead to a better understanding of how these receptors function.
Finally, MNPA could be used as a tool for studying the structure and function of enzymes and receptors in the body. By inhibiting the activity of certain enzymes and receptors, researchers could gain a better understanding of their role in biochemical pathways and disease processes.
In conclusion, MNPA is a synthetic molecule that has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects and has potential applications in the development of new therapies for neurodegenerative diseases. Further research on MNPA could lead to a better understanding of the mechanisms of action of neurotransmitters and the structure and function of enzymes and receptors in the body.

Scientific Research Applications

MNPA has been used in a variety of scientific research applications. It has been studied for its potential therapeutic effects in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. MNPA has also been used in neuroscience research to understand the mechanisms of action of certain neurotransmitters.